1-(5-Bromothiophene-3-carbonyl)pyrrolidine

• IUPAC Name: (5-bromothiophen-3-yl)-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C9H10BrNOS/c10-8-5-7(6-13-8)9(12)11-3-1-2-4-11/h5-6H,1-4H2
• InChI Key: CGHAQJIJQSOZAE-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2=CSC(=C2)Br
• Molecular Formula: C9H10BrNOS
• Molecular Weight: 260.15 g/mol

Description

1-(5-Bromothiophene-3-carbonyl)pyrrolidine, also known as BTCP, is a chemical compound that has been widely studied for its potential applications in scientific research. BTCP is a pyrrolidine derivative that is characterized by its unique structure, which includes a thiophene ring and a carbonyl group. This compound has been shown to have a range of biochemical and physiological effects, making it a valuable tool for researchers in a variety of fields.

Mechanism of Action

The mechanism of action of 1-(5-Bromothiophene-3-carbonyl)pyrrolidine is related to its ability to bind to dopamine transporters in the brain. This results in the inhibition of dopamine reuptake, leading to an increase in dopamine levels in the synaptic cleft. This can have a range of effects on the brain, including increased feelings of pleasure and reward, as well as increased motivation and focus.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including increased dopamine release and decreased dopamine reuptake. It has also been shown to have effects on other neurotransmitter systems, such as the serotonin and norepinephrine systems. These effects can have a range of implications for the brain and body, including increased feelings of pleasure and reward, increased motivation and focus, and potential therapeutic applications for disorders such as depression and ADHD.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(5-Bromothiophene-3-carbonyl)pyrrolidine in lab experiments is its high affinity for dopamine transporters, which makes it a valuable tool for studying the mechanisms of drug addiction and the effects of drugs on the brain. However, there are also some limitations to using this compound, including its potential for toxicity and the need for careful handling and disposal.

Future Directions

There are a number of potential future directions for research on 1-(5-Bromothiophene-3-carbonyl)pyrrolidine, including further studies of its mechanisms of action and potential therapeutic applications. Additionally, there is potential for the development of new compounds based on the structure of this compound, which could have even greater affinity for dopamine transporters and other neurotransmitter systems. Overall, this compound is a valuable tool for scientific research and has the potential to lead to important advances in our understanding of the brain and its functions.

Synthesis Methods

The synthesis of 1-(5-Bromothiophene-3-carbonyl)pyrrolidine involves several steps, including the reaction of 5-bromothiophene-3-carboxylic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with pyrrolidine to yield the final product, which can be purified using a variety of techniques such as column chromatography or recrystallization.

Scientific Research Applications

1-(5-Bromothiophene-3-carbonyl)pyrrolidine has been used in a variety of scientific research applications, including studies of the central nervous system, drug abuse, and addiction. It has been shown to have a high affinity for dopamine transporters, which are involved in the regulation of dopamine levels in the brain. This makes it a valuable tool for studying the mechanisms of drug addiction and the effects of drugs on the brain.